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Compound of Interest

Compound Name: Tetraglycine

Cat. No.: B1346897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

relevant experimental data for tetraglycine, a tetrapeptide composed of four glycine units. This

document is intended to serve as a valuable resource for researchers and professionals in the

fields of biochemistry, drug development, and materials science.

Core Chemical Data
Tetraglycine, with the systematic name glycyl-glycyl-glycyl-glycine, is a simple yet versatile

oligopeptide. Its fundamental chemical and physical properties are summarized in the table

below, providing a quick reference for laboratory use.
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Property Value Reference(s)

CAS Number 637-84-3 [1][2][3][4]

Molecular Formula C₈H₁₄N₄O₅ [1][3][5]

Molecular Weight 246.22 g/mol [1][3][4][5]

Appearance
White to off-white solid,

powder, or crystal
[2][3]

Melting Point 300 °C [3]

Boiling Point 389.22 °C (rough estimate) [3]

Solubility

H₂O: 2.86 mg/mL (requires

sonication) Soluble in DMSO,

acetonitrile, and methanol

[2][6]

pKa 3.32 ± 0.10 (Predicted) [3]
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Experimental Protocols and Applications
While specific, detailed experimental protocols for the synthesis and purification of tetraglycine
are often proprietary, general methodologies for solid-phase peptide synthesis (SPPS) are

widely applicable. Purification is typically achieved through crystallization from water, optionally

with the addition of ethanol.

General Handling and Dissolution Protocol
Due to the potential for hydrophobicity and aggregation in larger peptides, a systematic

approach to dissolution is recommended. For tetraglycine, which is relatively small, the

following general protocol can be applied:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://patents.google.com/patent/US3013074A/en
https://patents.google.com/patent/US2929837A/en
https://pubmed.ncbi.nlm.nih.gov/7829615/
https://iris.cnr.it/retrieve/35e82b32-483c-47e8-b673-5ca7b9e22fc5/prod_460124-doc_179296.pdf
https://patents.google.com/patent/US3013074A/en
https://pubmed.ncbi.nlm.nih.gov/7829615/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2681267/
https://patents.google.com/patent/US3013074A/en
https://pubmed.ncbi.nlm.nih.gov/7829615/
https://iris.cnr.it/retrieve/35e82b32-483c-47e8-b673-5ca7b9e22fc5/prod_460124-doc_179296.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2681267/
https://patents.google.com/patent/US2929837A/en
https://pubmed.ncbi.nlm.nih.gov/7829615/
https://pubmed.ncbi.nlm.nih.gov/7829615/
https://pubmed.ncbi.nlm.nih.gov/7829615/
https://patents.google.com/patent/US2929837A/en
https://en.wikipedia.org/wiki/Portable_water_purification
https://pubmed.ncbi.nlm.nih.gov/7829615/
https://patents.google.com/patent/US3013074A/en
https://patents.google.com/patent/US3013074A/en
https://www.benchchem.com/product/b1346897?utm_src=pdf-body
https://www.benchchem.com/product/b1346897?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Solvent Selection: Attempt to dissolve a small amount of the peptide in sterile, purified

water.[7]

Sonication: If solubility is limited in water, sonication can be employed to aid dissolution, as

indicated by its known solubility data.[2][7]

Alternative Solvents: For applications where aqueous solutions are not suitable, organic

solvents such as DMSO, acetonitrile, or methanol can be used.[6] It is crucial to ensure

solvent compatibility with the intended downstream application.

pH Adjustment: For peptides with a net charge, adjusting the pH can enhance solubility.

Since tetraglycine has a predicted acidic pKa, slight adjustments to a more basic pH may

improve solubility in aqueous buffers.[7]

Use as a Bifunctional Linker
Tetraglycine is utilized as a bifunctional linker in bioconjugation and materials science.[6] Its

terminal amino and carboxyl groups provide reactive sites for covalent attachment to other

molecules.

The N-terminal amino group can react with activated esters, carbonyl compounds (via

reductive amination), and carboxylic acids.[6]

The C-terminal carboxyl group can be activated (e.g., using carbodiimides like EDC or

HATU) to react with primary amino groups, forming a stable amide bond.[6]

In Vivo Studies in Animal Models
An in vivo study in male Sprague-Dawley rats demonstrated the distribution of tetraglycine
following intravenous injection. The protocol involved:

Animal Model: Male Sprague-Dawley rats (270-300 g).

Dosage: 1.0 μmol glycine/g body weight (equivalent to 246.22 mg/kg of tetraglycine).

Administration: Intravenous injection over a 30-second period.
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Observation: Five minutes post-injection, an accumulation of diglycine, triglycine, and

tetraglycine was observed in the kidney, suggesting rapid metabolism and renal clearance.

[2][3]

Visualizing Experimental Workflows
The following diagrams illustrate key concepts and workflows related to the application of

tetraglycine.
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Peptide Synthesis and Purification

Application as a Bifunctional Linker
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Workflow for Tetraglycine Synthesis and Use as a Linker.
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Chemical Properties

Resulting Functionality

Potential Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. US3013074A - Tetracycline purification process - Google Patents [patents.google.com]

2. US2929837A - Method of purifying tetracycline - Google Patents [patents.google.com]

3. Thyroid adaptation to chronic tetraglycine hydroperiodide water purification tablet use -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. iris.cnr.it [iris.cnr.it]

5. A Robust Platform for the Synthesis of New Tetracycline Antibiotics - PMC
[pmc.ncbi.nlm.nih.gov]

6. Portable water purification - Wikipedia [en.wikipedia.org]

7. Khan Academy [khanacademy.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1346897?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346897?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/US3013074A/en
https://patents.google.com/patent/US2929837A/en
https://pubmed.ncbi.nlm.nih.gov/7829615/
https://pubmed.ncbi.nlm.nih.gov/7829615/
https://iris.cnr.it/retrieve/35e82b32-483c-47e8-b673-5ca7b9e22fc5/prod_460124-doc_179296.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2681267/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2681267/
https://en.wikipedia.org/wiki/Portable_water_purification
https://www.khanacademy.org/science/biology/cell-signaling/mechanisms-of-cell-signaling/a/intracellular-signal-transduction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to Tetraglycine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346897#tetraglycine-cas-number-and-chemical-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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